2,4,5-Trihydroxybenzaldehyde

• IUPAC Name: 2,4,5-trihydroxybenzaldehyde
• InChI: InChI=1S/C7H6O4/c8-3-4-1-6(10)7(11)2-5(4)9/h1-3,9-11H
• InChI Key: WNCNWLVQSHZVKV-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1O)O)O)C=O
• Molecular Formula: C7H6O4
• DSSTOX Substance ID: DTXSID60349164
• Molecular Weight: 154.12 g/mol
• CAS No.: 35094-87-2

Description

2,4,5-Trihydroxybenzaldehyde is a tri-substituted benzaldehyde with the molecular formula C7H6O4. It is characterized by the presence of three hydroxyl groups attached to the benzene ring at positions 2, 4, and 5, along with an aldehyde group at position 1. This compound is known for its free radical-quenching ability, antioxidant bioactivity, and cytotoxicity .

Mechanism of Action

Target of Action

2,4,5-Trihydroxybenzaldehyde (2,4,5-THBA) is a tri-substituted benzaldehyde . It has been identified as one of the components in the ethyl acetate extract of Beta vulgaris var. cicla seeds It has been observed to have a significant impact on vascular cell apoptosis .

Mode of Action

It has been observed that 2,4,5-thba can effectively inhibit vascular cell apoptosis following oxygen-glucose deprivation/reperfusion (ogd/r) by maintaining mitochondrial membrane potential (mmp) and suppressing activation of the mitochondria-dependent caspase-9/3 apoptosis pathway .

Biochemical Pathways

Given its observed effects on vascular cell apoptosis, it is likely that it interacts with pathways related to cell survival and death, particularly those involving mitochondrial function and caspase activation .

Pharmacokinetics

Its physicochemical properties such as a molecular weight of 15412 and a predicted pKa of 7.41±0.23 may influence its bioavailability.

Result of Action

The molecular and cellular effects of 2,4,5-THBA’s action include its free radical-quenching ability, antioxidant bioactivity, and cytotoxicity . It has been observed to inhibit vascular cell apoptosis, maintain mitochondrial membrane potential, and suppress the activation of the mitochondria-dependent caspase-9/3 apoptosis pathway .

Biochemical Analysis

Biochemical Properties

2,4,5-Trihydroxybenzaldehyde plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been shown to inhibit vascular cell apoptosis by maintaining mitochondrial membrane potential and suppressing the activation of the mitochondria-dependent caspase-9/3 apoptosis pathway . This interaction highlights its potential in protecting cells from oxidative stress and apoptosis.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It has been observed to protect vascular endothelial cells against oxygen-glucose deprivation/reperfusion-induced injury by targeting miR-34a to increase Bcl-2 expression . This action helps in maintaining mitochondrial homeostasis and preventing cell death. Additionally, its antioxidant properties contribute to reducing oxidative stress in cells .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to specific biomolecules, leading to enzyme inhibition or activation. For example, it inhibits the activation of the mitochondria-dependent caspase-9/3 apoptosis pathway, which is crucial for preventing cell death . Furthermore, it influences gene expression by targeting miR-34a, resulting in the upregulation of Bcl-2 protein .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. Its stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that it maintains its antioxidant properties over time, which is essential for its role in protecting cells from oxidative stress

Preparation Methods

Synthetic Routes and Reaction Conditions: 2,4,5-Trihydroxybenzaldehyde can be synthesized from sesamol. One common method involves the hydroxylation of sesamol under specific reaction conditions . Another method includes the use of pyrogallol as an initial raw material, followed by phenolic hydroxyl protection, formylation, and deprotection .

Industrial Production Methods: An industrial method for producing this compound involves the extraction of tannin structures from Amur maple leaves, followed by hydrolysis to produce gallic acid. The gallic acid is then decarboxylated to form pyrogallol, which undergoes hydroxylation to yield this compound .

Chemical Reactions Analysis

Types of Reactions: 2,4,5-Trihydroxybenzaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form carboxylic acids.

Reduction: The aldehyde group can be reduced to form alcohols.

Substitution: The hydroxyl groups can participate in substitution reactions, such as esterification or etherification.

Common Reagents and Conditions:

Oxidation: Reagents like potassium permanganate or chromium trioxide.

Reduction: Reagents like sodium borohydride or lithium aluminum hydride.

Substitution: Acidic or basic catalysts for esterification or etherification reactions.

Major Products:

Oxidation: 2,4,5-Trihydroxybenzoic acid.

Reduction: 2,4,5-Trihydroxybenzyl alcohol.

Substitution: Various esters or ethers depending on the substituents introduced.

Scientific Research Applications

2,4,5-Trihydroxybenzaldehyde has several applications in scientific research:

Chemistry: Used as an intermediate in organic synthesis for the preparation of more complex molecules.

Biology: Studied for its antioxidant properties and potential to protect cells from oxidative stress.

Medicine: Investigated for its cytotoxic effects on tumor cells, making it a potential candidate for cancer therapy.

Industry: Utilized in the synthesis of various chemical compounds and materials.

Comparison with Similar Compounds

• 2,3,4-Trihydroxybenzaldehyde
• 2,4,6-Trihydroxybenzaldehyde
• 3,4,5-Trihydroxybenzaldehyde
• 2,4-Dihydroxybenzaldehyde
• 2,5-Dihydroxybenzaldehyde

Comparison: 2,4,5-Trihydroxybenzaldehyde is unique due to the specific positions of its hydroxyl groups, which influence its chemical reactivity and biological activity. For instance, 2,3,4-Trihydroxybenzaldehyde has hydroxyl groups at different positions, leading to variations in its chemical behavior and applications .

Customer Q & A

Q1: What are the sources of 2,4,5-Trihydroxybenzaldehyde?

A1: this compound can be found in nature as a component of complex mixtures. For example, it has been identified in the antibiotic complex "cyathin" produced by the fungus Cyathus helenae []. It has also been isolated from the seeds of Beta vulgaris var. cicla, commonly known as Swiss chard [].

Q2: Does this compound exhibit antiproliferative activity?

A2: While this compound itself was identified in a fraction of Swiss chard seed extract with antiproliferative activity against colon cancer cells, it was not the most potent compound in the mixture []. Other flavonoids present, specifically xylosylvitexin, exhibited stronger antiproliferative effects.

Q3: Can this compound be degraded by sunlight?

A3: Research indicates that this compound is one of the major products identified during the photo-degradation of 2-Allylphenol in aqueous solutions exposed to UV light []. This suggests that this compound itself may be susceptible to further degradation under UV irradiation.

Q4: How is this compound used in organic synthesis?

A4: this compound serves as a valuable building block in organic synthesis. For instance, it can be used as a starting material to create chromenone-crown ethers []. These ethers possess unique fluorescence properties that change upon complexation with alkali metal ions, making them potential sensors for these ions.

Q5: Are there any studies on the environmental impact of this compound?

A5: While the provided research highlights the presence and potential applications of this compound, there is limited information on its environmental impact and degradation pathways [, , , ]. Further research is needed to understand its fate and effects in the environment fully.